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Abstract
CCT251545 is a potent, selective, and orally bioavailable small molecule inhibitor of Cyclin-

Dependent Kinase 8 (CDK8) and Cyclin-Dependent Kinase 19 (CDK19). These kinases are

key components of the Mediator complex, a crucial multi-protein assembly that links

transcription factors to the RNA polymerase II machinery, thereby playing a pivotal role in the

regulation of gene expression. Discovered through a cell-based screen for inhibitors of the

WNT signaling pathway, CCT251545 has emerged as an invaluable chemical probe for

dissecting the intricate roles of CDK8 and CDK19 in various cellular processes, particularly in

the context of cancer biology. This technical guide provides a comprehensive overview of

CCT251545, including its mechanism of action, its impact on key signaling pathways, detailed

experimental protocols for its use, and a summary of its quantitative effects on cellular and

biochemical targets.

Mechanism of Action and Target Profile
CCT251545 functions as an ATP-competitive inhibitor of CDK8 and CDK19.[1] X-ray

crystallography studies have revealed that CCT251545 binds to the ATP-binding pocket of

CDK8 in a Type I binding mode.[2] This potent and selective inhibition of CDK8 and CDK19
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disrupts their ability to phosphorylate downstream targets, thereby modulating the

transcriptional output of genes regulated by pathways such as WNT and STAT1.[2]

Quantitative Inhibition Data
Target/Pathway Assay System IC50 Reference

WNT Signaling 7dF3 cells 5 nM [3][4]

CDK8 Biochemical Assay 7 nM [1]

CDK19 Biochemical Assay 6 nM [1]

STAT1

Phosphorylation

(Ser727)

Cellular Assay 9 nM [1]

WNT Signaling

(COLO205 cells)

Firefly Luciferase

Reporter Assay
0.035 µM [5]

Cell Growth

(COLO205 cells)
GI50 37.73 µM [5]

Impact on Key Signaling Pathways
WNT/β-catenin Signaling Pathway
The WNT signaling pathway is fundamental in embryonic development and adult tissue

homeostasis, and its aberrant activation is a hallmark of many cancers, particularly colorectal

cancer. CCT251545 was initially identified as a potent inhibitor of WNT/β-catenin signaling.[3]

By inhibiting CDK8/19, CCT251545 modulates the transcriptional activity of β-catenin/TCF

complexes, leading to the downregulation of WNT target genes.[2]

Caption: CCT251545 inhibits WNT signaling by targeting CDK8/19 in the Mediator complex.

STAT1 Signaling Pathway
Signal Transducer and Activator of Transcription 1 (STAT1) is a key mediator of interferon (IFN)

signaling and plays a critical role in anti-viral and anti-proliferative responses. CDK8 has been

shown to phosphorylate STAT1 on serine 727 (S727), a modification that is important for its full
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transcriptional activity. CCT251545 treatment leads to a reduction in STAT1 S727

phosphorylation, indicating that it can modulate the activity of the STAT1 pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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